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Compound of Interest

Compound Name: DDAO

Cat. No.: B1669907 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Decyldimethylamine oxide (DDAO).

Adherence to these procedures is critical for ensuring laboratory safety and proper chemical

management.

Hazard Summary for DDAO
DDAO is a surfactant with specific hazards that necessitate careful handling. The primary risks

associated with DDAO exposure are summarized below.
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Hazard
Classification

Description GHS Pictogram Signal Word

Acute Oral Toxicity
Harmful if swallowed.

[1]
GHS07 Danger

Serious Eye Damage
Causes serious eye

damage.[1][2]
GHS05 Danger

Skin

Corrosion/Irritation

Can cause severe

skin burns and

irritation.[2][3]

GHS05 Danger

Aquatic Hazard

(Acute)

Very toxic to aquatic

life.[1]
GHS09 Warning

Aquatic Hazard

(Chronic)

Toxic to aquatic life

with long-lasting

effects.[1]

GHS09 Warning

Personal Protective Equipment (PPE) for DDAO
Handling
Appropriate PPE must be worn at all times when handling DDAO to minimize exposure risk.

The following table outlines the recommended PPE.
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Body Part Required PPE
Standards and
Specifications

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield (8-inch minimum).[1][4]

Must conform to EN 166 (EU)

or be NIOSH (US) approved.

[1][4]

Skin

Chemical-resistant, impervious

gloves.[1] A lab coat or

fire/flame resistant clothing is

also necessary.[1][5]

Gloves must meet EU

Directive 89/686/EEC and EN

374 standards.[1] Nitrile or

neoprene gloves are

recommended.[5][6]

Respiratory

A full-face respirator is required

if exposure limits are exceeded

or if irritation occurs.[1] For

weighing and diluting, a

NIOSH-approved half-face

respirator with an organic

vapor/acid gas cartridge and a

dust/mist filter is

recommended.[7]

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[4]

Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of DDAO and

ensure a safe laboratory environment.
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Procedure Guidelines

Handling

Handle in a well-ventilated area.[1] Avoid the

formation of dust and aerosols.[1] Avoid

breathing mist, gas, or vapors.[1] Do not eat,

drink, or smoke in the handling area.[1] Wash

hands thoroughly after handling.[1][4]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[1][4] Keep away from

incompatible materials such as strong oxidizing

agents.[4][8]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.
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Situation Procedure

Spill

Evacuate personnel from the area.[1] Wear

appropriate PPE.[1] Prevent further leakage if it

is safe to do so.[4] Contain the spill with an inert

absorbent material (e.g., sand, vermiculite) and

collect it into a suitable, closed container for

disposal as hazardous waste.[4][5]

Eye Contact

Immediately rinse with water for at least 15

minutes, removing contact lenses if present and

easy to do.[1][4] Seek immediate medical

attention.[1][2]

Skin Contact

Immediately take off all contaminated clothing.

[2] Wash the affected area with soap and plenty

of water.[1][4] Consult a physician.[4]

Ingestion

Rinse mouth with water.[1][4] Do NOT induce

vomiting.[2][4] Never give anything by mouth to

an unconscious person.[4] Call a doctor or

Poison Control Center immediately.[1]

Inhalation

Move the person into fresh air.[1] If breathing is

difficult, give oxygen.[1] If not breathing, give

artificial respiration.[4] Consult a physician.[4]

Fire

Use dry chemical, carbon dioxide, alcohol-

resistant foam, or water spray to extinguish.[1]

[4] Firefighters should wear a self-contained

breathing apparatus (SCBA).[1][4]

Procedural Workflow for Safe Handling and
Disposal of DDAO
The following diagram outlines the standard operating procedure for the safe handling and

disposal of DDAO in a laboratory setting.
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Workflow for Safe Handling and Disposal of DDAO

1. Preparation

2. Handling

3. Cleanup & Disposal 4. Emergency Response

Don Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

- Lab Coat

Ensure Adequate Ventilation
(Fume Hood)

Gather Materials:
- DDAO

- Inert Absorbent Material
- Waste Container

Weigh or Aliquot DDAO
in a Ventilated Area

Perform Experimental Procedure

Decontaminate Work Surfaces Spill Occurs Personnel Exposure

Collect DDAO Waste in a
Labeled, Sealed Container

Dispose of Waste According to
Institutional and Local Regulations

Doff and Dispose of
Contaminated PPE

Contain Spill with
Inert Absorbent

Collect and Dispose
of as Hazardous Waste

Administer First Aid
(Eye Wash, Safety Shower)

Seek Immediate
Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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